Methyl 4-[3-methyl-4-(1-prop-2-enoylpiperidine-4-carbonyl)piperazin-1-yl]benzoate

• IUPAC Name: methyl 4-[3-methyl-4-(1-prop-2-enoylpiperidine-4-carbonyl)piperazin-1-yl]benzoate
• InChI: InChI=1S/C22H29N3O4/c1-4-20(26)23-11-9-17(10-12-23)21(27)25-14-13-24(15-16(25)2)19-7-5-18(6-8-19)22(28)29-3/h4-8,16-17H,1,9-15H2,2-3H3
• InChI Key: LQXCHPMOQSHMDV-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCN1C(=O)C2CCN(CC2)C(=O)C=C)C3=CC=C(C=C3)C(=O)OC
• Molecular Formula: C22H29N3O4
• Molecular Weight: 399.5 g/mol

Description

The description of an organic compound usually includes its IUPAC name, molecular formula, and structural formula. The IUPAC name is based on the longest carbon chain in the molecule and the functional groups present.

Synthesis Analysis

This involves the methods used to synthesize the compound. It could involve various chemical reactions, use of catalysts, and specific conditions of temperature and pressure.

Molecular Structure Analysis

Techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used to determine the molecular structure.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the reactivity of the functional groups present in the molecule.

Physical And Chemical Properties Analysis

This includes studying properties like melting point, boiling point, solubility, optical rotation, etc. These properties can be determined using various analytical techniques.

Mechanism of Action

If the compound is a drug, its mechanism of action would involve how it interacts with biological systems at the molecular level. This is usually determined through biological assays and in vivo studies.

Safety and Hazards

Material Safety Data Sheets (MSDS) provide information on the safety and hazards associated with a chemical compound. They include information on toxicity, health effects, first aid measures, storage, disposal, protective equipment, and spill-handling procedures.

Future Directions

This could involve potential applications of the compound, areas of research it could be useful in, and how its synthesis and properties could be improved.